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Compound of Interest

Compound Name: Catechol violet

Cat. No.: B085856 Get Quote

Catechol Violet: A Technical Guide for
Researchers and Drug Development
Professionals
An In-depth Examination of Pyrocatechol Violet and Pyrocatecholsulfonphthalein

This technical guide provides a comprehensive overview of Catechol violet, a versatile

sulfonephthalein dye also known by its synonyms Pyrocatechol Violet and

Pyrocatecholsulfonphthalein. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

analytical applications, and relevant biological activities.

Core Chemical and Physical Properties
Catechol violet (C₁₉H₁₄O₇S) is a dark red-brown or greenish-yellow crystalline powder soluble

in water and ethanol.[1][2] It is widely recognized for its utility as both a complexometric and pH

indicator.[1][2]

Below is a summary of its key physicochemical properties:
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Property Value Reference(s)

Molecular Formula C₁₉H₁₄O₇S [3]

Molecular Weight 386.38 g/mol [3]

CAS Number 115-41-3 [3]

Appearance
Dark red-brown/metallic or

crystalline powder
[2]

Solubility

Soluble in water, ethylene

glycol, monomethyl ether, and

ethanol.

[2]

Melting Point 185 °C (decomposes) [2]

pKa 7.21 (predicted) [1][2]

Applications in Analytical Chemistry
Catechol violet's ability to form colored complexes with metal ions and its distinct color

changes with pH make it a valuable reagent in various analytical techniques.

Complexometric Titrations
Catechol violet is a widely used indicator for the complexometric titration of various metal ions,

particularly copper(II) and tin(IV).[4] The dye chelates with metal ions to form a bluish-violet

complex.[4] During titration with a chelating agent like EDTA, the metal-Catechol violet
complex is disrupted at the endpoint, leading to a distinct color change.

Spectrophotometric Analysis
The formation of colored complexes with metal ions allows for their quantitative determination

using spectrophotometry. A notable application is the determination of aluminum in water and

soil samples.[5][6] The aluminum-Catechol violet complex exhibits a blue color with a

maximum absorbance at approximately 585 nm.[5]
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Application Analyte
Wavelength
(λmax)

pH Reference(s)

Spectrophotomet

ric Determination
Aluminum 585 nm 6.0 - 6.1 [5][7]

Cupric Ion

Chelating Assay
Copper(II) 632 nm N/A [8]

pH Indicator
Catechol violet also functions as a pH indicator, with a transition range from approximately pH

6.0 to 9.0. It exhibits a yellow color in acidic solutions, transitioning to violet and then purplish-

red in alkaline conditions.

pH Range Color Reference(s)

< 6.0 Yellow [1]

6.0 - 9.0 Transition to Violet

> 9.0 Purplish-Red

Experimental Protocols
Preparation of Catechol Violet Indicator Solution (0.1%
w/v)
This protocol describes the preparation of a standard indicator solution for use in

complexometric titrations.

Materials:

Catechol violet powder

Distilled water

100 mL volumetric flask

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ulm.edu/chemistry/courses/manuals/chem1009/session_13.pdf
https://www.zen-bio.com/pdf/cell-manuals/ZBM0125.pdf
https://patents.google.com/patent/CN103387563A/en
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance

Procedure:

Accurately weigh 0.1 g of Catechol violet powder.[1]

Transfer the powder to a 100 mL volumetric flask.[1]

Add approximately 50 mL of distilled water to the flask.[1]

Swirl the flask to dissolve the powder completely.[1]

Once dissolved, dilute the solution to the 100 mL mark with distilled water.[1]

Stopper the flask and invert it several times to ensure homogeneity.

Spectrophotometric Determination of Aluminum in
Water
This method is adapted from established procedures for the analysis of acid-soluble aluminum

in water samples.[5]

Materials:

Sample containing an unknown concentration of aluminum

Catechol violet solution (as prepared above)

Buffer solution (pH 6.0-6.1)

Hydroxylammonium chloride solution

1,10-Phenanthroline solution

Standard aluminum solution (for calibration curve)

Spectrophotometer

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
https://www.ulm.edu/chemistry/courses/manuals/chem1009/session_13.pdf
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a suitable aliquot of the water sample, add hydroxylammonium chloride and 1,10-

phenanthroline to mask iron interference.[5]

Add the buffer solution to adjust the pH to 6.0-6.1.[7]

Add a precise volume of the Catechol violet indicator solution. A blue-colored complex will

form in the presence of aluminum.[5]

Allow the color to develop for a consistent period.

Measure the absorbance of the solution at 585 nm using a spectrophotometer.[5]

Prepare a calibration curve using standard aluminum solutions and the same procedure.

Determine the concentration of aluminum in the sample by comparing its absorbance to the

calibration curve.

Synthesis of Catechol Violet
The following workflow outlines the synthesis of Catechol violet as described in the patent

literature. This process involves the reaction of catechol with o-sulfobenzoic acid anhydride.

Catechol
+ o-Sulfobenzoic acid anhydride

Toluene

Reflux at 95-105°C
for 5 hours

Add Glacial Acetic Acid
(until solution turns yellow)

Cool the
reaction mixture Wash with Ether Allow to stand

for 30 minutes Filter the precipitate Dry at 50°C Catechol Violet

Click to download full resolution via product page

Synthesis of Catechol Violet

Biological Activity and Signaling Pathways
While Catechol violet itself has limited documented direct interactions with specific signaling

pathways, its core component, catechol, has been studied for its biological effects. It is crucial

to distinguish between the activities of these two related but distinct molecules.

Inhibition of Globin Synthesis
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Catechol violet has been reported to inhibit the synthesis of globin in reticulocyte lysates.

However, the precise molecular mechanism and the signaling pathways involved in this

inhibition have not been fully elucidated.

Effects of Catechol on Erythroid Differentiation
Research on catechol has shown that it can enhance hemin-induced hemoglobin accumulation

in K562 cells, a human erythroleukemia cell line.[5] This effect is associated with an increase in

the mRNA expression of α-globin, β-globin, and γ-globin genes.[5] The proposed mechanism

involves a decrease in DNA methylation at specific CpG sites within these globin genes,

suggesting an epigenetic regulatory role for catechol in erythroid differentiation.[5]

It is important to reiterate that these findings pertain to catechol and not directly to Catechol
violet. Further research is needed to determine if Catechol violet exhibits similar activities.

The following diagram illustrates the proposed mechanism of action for catechol in enhancing

erythroid differentiation.

Catechol

Decreased DNA Methylation
of Globin Genes

(α, β, γ)

Increased mRNA Expression
of Globin Genes

Enhanced Hemoglobin
Accumulation

Hemin

Enhanced Erythroid
Differentiation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085856?utm_src=pdf-body-img
https://www.benchchem.com/product/b085856?utm_src=pdf-custom-synthesis
https://chrominfo.blogspot.com/2022/02/preparation-of-catechol-violet.html
http://staff.buffalostate.edu/nazareay/che301/l6.pdf
https://pubmed.ncbi.nlm.nih.gov/5779151/
https://pubmed.ncbi.nlm.nih.gov/5779151/
https://pubmed.ncbi.nlm.nih.gov/23022512/
https://pubmed.ncbi.nlm.nih.gov/23022512/
https://www.ulm.edu/chemistry/courses/manuals/chem1009/session_13.pdf
https://scispace.com/papers/evaluation-of-the-quality-of-colour-changes-of-bx8ldpkdc2
https://www.zen-bio.com/pdf/cell-manuals/ZBM0125.pdf
https://patents.google.com/patent/CN103387563A/en
https://patents.google.com/patent/CN103387563A/en
https://www.benchchem.com/product/b085856#synonyms-for-catechol-violet-such-as-pyrocatechol-violet-and-pyrocatecholsulfonphthalein
https://www.benchchem.com/product/b085856#synonyms-for-catechol-violet-such-as-pyrocatechol-violet-and-pyrocatecholsulfonphthalein
https://www.benchchem.com/product/b085856#synonyms-for-catechol-violet-such-as-pyrocatechol-violet-and-pyrocatecholsulfonphthalein
https://www.benchchem.com/product/b085856#synonyms-for-catechol-violet-such-as-pyrocatechol-violet-and-pyrocatecholsulfonphthalein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b085856?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

